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Compound of Interest

Compound Name: Succinic anhydride

Cat. No.: B118167 Get Quote

Succinic anhydride, a cyclic dicarboxylic anhydride, serves as a pivotal building block in

organic synthesis and has garnered significant attention within the realms of chemical research

and pharmaceutical development. This comprehensive technical guide provides an in-depth

overview of succinic anhydride, including its fundamental properties, detailed experimental

protocols for its synthesis and application, and its role in crucial biological signaling pathways.

Core Properties of Succinic Anhydride
Succinic anhydride, with the CAS number 108-30-5, is a white crystalline solid at room

temperature.[1][2] Its fundamental properties are summarized in the tables below, providing a

ready reference for laboratory and industrial applications.

Table 1: Physical Properties of Succinic Anhydride
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Property Value Reference

Molecular Formula C₄H₄O₃ [2][3]

Molecular Weight 100.07 g/mol [2][3]

Appearance
Colorless needles or white

crystalline solid
[1]

Melting Point 119-120 °C [1]

Boiling Point 261 °C [1]

Density 1.234 g/cm³

Solubility

Soluble in chloroform and

ethanol; insoluble in water and

ether.

[3]

Table 2: Chemical Identifiers of Succinic Anhydride
Identifier Value

CAS Number 108-30-5

EC Number 203-570-0

PubChem CID 7922

Beilstein Number 108441

Experimental Protocols
This section details established methodologies for the synthesis of succinic anhydride and its

application in a key organic reaction, providing a practical guide for laboratory professionals.

Synthesis of Succinic Anhydride from Succinic Acid
A common laboratory method for the preparation of succinic anhydride involves the

dehydration of succinic acid using a dehydrating agent such as acetyl chloride or acetic

anhydride.
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Procedure using Acetic Anhydride:

Combine 15 grams of succinic acid with 25 ml of acetic anhydride in a 100 ml round-bottom

flask equipped with a reflux condenser.[4]

Gently heat the mixture with occasional shaking until a clear solution is obtained. Continue

heating for an additional 30 minutes to ensure the reaction goes to completion.[4]

Allow the flask to cool to room temperature, and then place it in an ice bath to facilitate the

crystallization of succinic anhydride.[4]

Collect the crystals by filtration and wash them with a small amount of ether.[4]

The expected yield is approximately 10-11 grams, with a melting point of 120 °C.[4]

Friedel-Crafts Acylation of Benzene with Succinic
Anhydride
Succinic anhydride is a versatile reagent in Friedel-Crafts acylation reactions, which are

fundamental for the formation of carbon-carbon bonds with aromatic compounds. This reaction

is pivotal in the synthesis of various pharmaceutical intermediates.

General Procedure:

In a reaction vessel, suspend anhydrous aluminum chloride (AlCl₃), the Lewis acid catalyst,

in an appropriate solvent such as nitrobenzene or carbon disulfide.

Add succinic anhydride to the suspension.

Slowly add benzene to the reaction mixture while maintaining a controlled temperature.

The reaction proceeds via an electrophilic aromatic substitution mechanism, where the

acylium ion generated from succinic anhydride and AlCl₃ attacks the benzene ring.[5]

After the reaction is complete, the mixture is typically quenched with water to decompose the

aluminum chloride complex and liberate the product.[5]
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Role in Drug Development
Succinic anhydride's reactivity makes it a valuable tool in drug development, primarily utilized

as a linker molecule and for modifying the properties of active pharmaceutical ingredients

(APIs).

Application as a Linker in Antibody-Drug Conjugates
(ADCs)
Succinic anhydride serves as a non-cleavable linker in the construction of ADCs.[6][7][8] Its

anhydride functionality allows for covalent attachment to amine or hydroxyl groups on a

targeting polypeptide, such as an antibody.[6][7][8] This forms a stable amide or ester bond,

tethering a cytotoxic drug to the antibody. The resulting ADC can then selectively deliver the

potent drug to cancer cells recognized by the antibody, minimizing off-target toxicity.
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Succinic Anhydride as a Linker in ADCs

Involvement in Signaling Pathways: Protein
Succinylation
Protein succinylation is a post-translational modification where a succinyl group is added to a

lysine residue of a protein.[1] This modification can occur through both enzymatic and non-

enzymatic mechanisms and plays a significant role in regulating various cellular processes.[1]

[3]

Enzymatic Succinylation: Specific enzymes, known as succinyltransferases, catalyze the

transfer of a succinyl group from succinyl-CoA to a lysine residue on a target protein.[1]
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Non-Enzymatic Succinylation: This process occurs through the direct reaction of succinyl-CoA

with lysine residues, often influenced by cellular metabolic states.[1]

The addition of the negatively charged succinyl group can significantly alter the structure and

function of the protein, impacting enzyme activity, protein-protein interactions, and cellular

localization. Desuccinylation, the removal of the succinyl group, is carried out by enzymes such

as Sirtuin 5 (SIRT5).[9]
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Protein Succinylation and Desuccinylation Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.metwarebio.com/protein-succinylation-post-translational-modification/
https://www.metwarebio.com/protein-succinylation-post-translational-modification/
https://orgsyn.org/demo.aspx?prep=cv2p0560
https://www.researchgate.net/figure/Mechanisms-for-succinylation-Succinylation-is-the-process-of-transferring-negatively_fig1_379597601
http://www.sciencemadness.org/talk/viewthread.php?tid=154133
http://www.sciencemadness.org/talk/viewthread.php?tid=154133
https://www.vedantu.com/question-answer/happens-when-benzene-undergoes-friedelcrafts-class-11-chemistry-cbse-6033a91f3bdd2f6543da9426
https://www.vedantu.com/question-answer/happens-when-benzene-undergoes-friedelcrafts-class-11-chemistry-cbse-6033a91f3bdd2f6543da9426
https://www.medchemexpress.com/succinic-anhydride.html
https://www.selleckchem.com/products/succinic-anhydride.html
https://www.selleckchem.com/adc-linker.html
https://www.creative-proteomics.com/resource/protein-succinylation-cellular-functions-implications.htm
https://www.creative-proteomics.com/resource/protein-succinylation-cellular-functions-implications.htm
https://www.benchchem.com/product/b118167#succinic-anhydride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b118167#succinic-anhydride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b118167#succinic-anhydride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b118167#succinic-anhydride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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